Cas no 112616-69-0 (2-Furancarboxylic acid, 5-propyl-, methyl ester)

• Product name: 2-Furancarboxylic acid, 5-propyl-, methyl ester
• CAS No: 112616-69-0
• MF: C₉H₁₂O₃
• MW: 168.189783096313
• CID: 1200177
• PubChem ID: 13789527

2-Furancarboxylic acid, 5-propyl-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Furancarboxylic acid, 5-propyl-, methyl ester
• methyl 5-propylfuran-2-carboxylate
• methyl 5-propyl-2-furoate
• DTXSID70549491
• 5-propyl-furan-2-carboxylic acid methyl ester
• SCHEMBL11974036
• AKOS015905796
• 112616-69-0

• Inchi： InChI=1S/C9H12O3/c1-3-4-7-5-6-8(12-7)9(10)11-2/h5-6H,3-4H2,1-2H3
• InChI Key： MMKDFJFLFBKBOZ-UHFFFAOYSA-N
• SMILES： CCCC1=CC=C(O1)C(=O)OC

Computed Properties

• Exact Mass: 168.07866
• Monoisotopic Mass: 168.078644241g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 156
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 39.4Ų
• XLogP3: 2.4

Experimental Properties

• PSA: 39.44